(4R,6S)-4-thiophen-2-yl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine-6-carboxylic acid

• IUPAC Name: (4R,6S)-4-thiophen-2-yl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-6-carboxylic acid
• InChI: InChI=1S/C11H11N3O2S/c15-11(16)7-4-6-9(13-5-12-6)10(14-7)8-2-1-3-17-8/h1-3,5,7,10,14H,4H2,(H,12,13)(H,15,16)/t7-,10-/m0/s1
• InChI Key: AOYPUEQTXLZQGC-XVKPBYJWSA-N
• Canonical SMILES: C1C(NC(C2=C1N=CN2)C3=CC=CS3)C(=O)O
• Isomeric SMILES: C1[C@H](N[C@H](C2=C1N=CN2)C3=CC=CS3)C(=O)O
• Molecular Formula: C11H11N3O2S
• Molecular Weight: 249.29 g/mol

Description

The compound is a derivative of imidazopyridine, which is a class of compounds known for their diverse biological activities. The presence of the thiophenyl group could potentially contribute to its lipophilicity, which might influence its pharmacokinetic properties.

Molecular Structure Analysis

The compound contains an imidazopyridine core, which is a bicyclic structure consisting of a pyridine ring fused with an imidazole ring. The 4-position of the imidazopyridine core is substituted with a thiophenyl group, and the 6-position is carboxylated.

Chemical Reactions Analysis

Imidazopyridines can undergo a variety of chemical reactions, including C-H activation, cross-coupling, and nucleophilic substitution. The reactivity of this specific compound would likely be influenced by the electron-withdrawing carboxylic acid group and the electron-donating thiophenyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. The presence of the carboxylic acid group could allow for hydrogen bonding, potentially increasing its solubility in water. The thiophenyl group could increase its lipophilicity.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of (4R,6S)-4-thiophen-2-yl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine-6-carboxylic acid, focusing on six unique applications:

Antimicrobial Agents

(4R,6S)-4-thiophen-2-yl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine-6-carboxylic acid: has shown potential as an antimicrobial agent. Its unique structure allows it to inhibit the growth of various bacterial strains, including those resistant to conventional antibiotics. .

Anti-inflammatory Drugs

Research indicates that this compound exhibits significant anti-inflammatory properties. It can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models. .

Cancer Therapeutics

The compound has been studied for its anticancer properties. It can induce apoptosis (programmed cell death) in cancer cells and inhibit tumor growth. Its mechanism involves disrupting the cell cycle and interfering with DNA replication in cancer cells. .

Neuroprotective Agents

(4R,6S)-4-thiophen-2-yl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine-6-carboxylic acid: has shown neuroprotective effects in various studies. It can protect neurons from oxidative stress and apoptosis, making it a potential treatment for neurodegenerative diseases such as Alzheimer’s and Parkinson’s disease. .

Mechanism of Action

The mechanism of action would depend on the biological target of the compound. Many imidazopyridines exhibit their biological activities by interacting with G-protein coupled receptors, ion channels, or enzymes.

Future Directions

Future research could involve synthesizing the compound and evaluating its biological activity. Given the known activities of related imidazopyridines, it could be of interest in medicinal chemistry.